Cas no 99068-90-3 (5-Isopropyl-2-methyl-1,3-dinitrobenzene)

• Product Name: 5-Isopropyl-2-methyl-1,3-dinitrobenzene
• CAS No: 99068-90-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5733904
• PubChem ID: 18789756
• Update Time: 2025-09-22

5-Isopropyl-2-methyl-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-methyl-1,3-dinitrobenzene
• SCHEMBL5201446
• 99068-90-3

• Inchi： 1S/C10H12N2O4/c1-6(2)8-4-9(11(13)14)7(3)10(5-8)12(15)16/h4-6H,1-3H3
• InChI Key： SLFVHSBAQIDVQC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C=C(C=1)C(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes